Cas no 899991-74-3 (ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899991-74-3
• MF: C₂₄H₂₀N₂O₆S
• MW: 464.490405082703
• CID: 5493273
• Update Time: 2025-07-25

ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-methylphenyl)-4-naphthalen-2-ylsulfonyloxy-6-oxopyridazine-3-carboxylate
• ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C24H20N2O6S/c1-3-31-24(28)23-21(15-22(27)26(25-23)19-11-8-16(2)9-12-19)32-33(29,30)20-13-10-17-6-4-5-7-18(17)14-20/h4-15H,3H2,1-2H3
• InChI Key： JFMCUHUZXFYECS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OS(C1=CC=C2C(=C1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899991-74-3)

The compound ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899991-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both the naphthalene sulfonyl and pyridazine moieties in its structure suggests possible interactions with various biological targets, including enzymes and receptors involved in inflammatory and neoplastic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate exhibits moderate inhibitory activity against several kinases implicated in cancer progression. Preliminary data suggest that the compound may act as a competitive inhibitor, binding to the ATP-binding site of these kinases. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to enhance its therapeutic potential.

Another area of interest is the compound's potential application in the development of anti-inflammatory agents. Recent findings indicate that it may modulate the activity of cyclooxygenase-2 (COX-2), an enzyme critical in the inflammatory response. Molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2, revealing key hydrogen bonds and hydrophobic interactions that contribute to its inhibitory effect.

Despite these promising results, challenges remain in translating these findings into clinical applications. The compound's relatively low bioavailability and potential off-target effects necessitate further structural modifications and in vivo studies. Researchers are currently exploring derivatives of ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate to improve its drug-like properties while maintaining its biological activity.

In conclusion, ethyl 1-(4-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Continued research into its mechanism of action, structure-activity relationships, and pharmacokinetic profile will be essential to unlock its full potential in the treatment of diseases such as cancer and inflammation.